Methyl octadeca-7,11-diynoate

• CAS No.: 58444-01-2
• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: methyl octadeca-7,11-diynoate
• InChI: InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-7,10-11,14-18H2,1-2H3
• InChI Key: DRFPAULGUNUSCL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC#CCCC#CCCCCCC(=O)OC

Description

Methyl octadeca-7,11-diynoate is a chemical compound with the molecular formula C19H30O2 It is an ester derived from octadeca-7,11-diynoic acid and methanol

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl octadeca-7,11-diynoate can be synthesized through the esterification of octadeca-7,11-diynoic acid with methanol in the presence of an acid catalyst. The reaction typically involves heating the reactants under reflux conditions to facilitate the formation of the ester bond.

Industrial Production Methods

Industrial production of this compound may involve similar esterification processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

Methyl octadeca-7,11-diynoate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

Oxidation: Selenium dioxide and tert-butyl hydroperoxide are commonly used to oxidize this compound, leading to the formation of hydroxy and keto derivatives.

Reduction: Hydrogenation reactions can reduce the triple bonds in the compound to form saturated derivatives.

Substitution: Halogenation reactions can introduce halogen atoms into the molecule, resulting in halogenated derivatives.

Major Products Formed

Oxidation: The oxidation of this compound can produce compounds such as methyl 8-oxo-octadeca-7,11-diynoate and methyl 8-hydroxy-octadeca-7,11-diynoate.

Reduction: Hydrogenation can yield methyl octadecanoate.

Substitution: Halogenation can result in compounds like methyl 8-chloro-octadeca-7,11-diynoate.

Scientific Research Applications

Methyl octadeca-7,11-diynoate has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a subject of study in lipid biochemistry and membrane biology.

Medicine: Research is ongoing to explore its potential therapeutic properties, including its role as an antimicrobial and anticancer agent.

Industry: this compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of methyl octadeca-7,11-diynoate involves its interaction with molecular targets such as enzymes and receptors. The compound’s acetylenic bonds can undergo reactions that modify the activity of these targets, leading to various biological effects. For example, its oxidation products can interact with cellular components, affecting processes like lipid metabolism and signal transduction .

Comparison with Similar Compounds

Methyl octadeca-7,11-diynoate can be compared with other acetylenic fatty esters, such as:

Methyl octadec-9-ynoate: Similar in structure but with a single acetylenic bond.

Methyl octadeca-6,8-diynoate: Contains two acetylenic bonds at different positions.

Methyl octadec-11E-en-9-ynoate: Features both an acetylenic and an olefinic bond.

The uniqueness of this compound lies in its specific acetylenic bond positions, which confer distinct chemical reactivity and biological activity.